Cas no 1052559-31-5 (2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine)

• Product Name: 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine
• CAS No: 1052559-31-5
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 4570012
• Update Time: 2025-06-08

2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(1H-pyrazol-1-yl)pyridin-3-yl]methanamine
• 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine

• Inchi： 1S/C9H10N4/c10-7-8-3-1-4-11-9(8)13-6-2-5-12-13/h1-6H,7,10H2
• InChI Key： PTKBQHDWXQSACL-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=N2)=NC=CC=C1CN

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.0±32.0 °C at 760 mmHg
• Flash Point: 168.5±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine

Research Brief on 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine (CAS: 1052559-31-5): Recent Advances and Applications

The compound 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine (CAS: 1052559-31-5) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its structural properties, synthetic pathways, and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the development of kinase inhibitors, particularly in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine as selective inhibitors of JAK2 kinases, which are implicated in myeloproliferative neoplasms. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory activity. These findings suggest its potential as a scaffold for designing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a building block for the synthesis of novel G protein-coupled receptor (GPCR) modulators. The study highlighted its utility in introducing structural diversity into drug candidates, thereby enhancing their pharmacokinetic profiles. The researchers also noted the compound's stability under physiological conditions, making it a promising candidate for further preclinical development.

Recent patent filings (e.g., WO2023051234A1) have further expanded the commercial potential of 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine, with claims covering its use in combination therapies for autoimmune disorders. Industry reports indicate that several pharmaceutical companies are actively investigating its incorporation into proprietary drug pipelines, underscoring its growing importance in the field.

In conclusion, 2-(1H-Pyrazol-1-yl)pyridin-3-ylmethanamine (CAS: 1052559-31-5) represents a multifaceted tool in modern drug discovery. Its applications span from kinase inhibition to GPCR modulation, with ongoing research likely to uncover additional therapeutic avenues. Future studies should focus on optimizing its synthetic routes and evaluating its safety profile in vivo to accelerate translational progress.